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Compound of Interest

Compound Name: 3-Amino-1-propanol-d4

Cat. No.: B028203 Get Quote

Technical Support Center: 3-Amino-1-propanol-
d4
This technical support center provides guidance on the safe handling, storage, and disposal of

3-Amino-1-propanol-d4. The information is compiled to assist researchers, scientists, and

drug development professionals in their experimental work.

Disclaimer:Specific safety data for 3-Amino-1-propanol-d4 is limited. The following information

is based on the safety data sheet (SDS) for the non-deuterated form, 3-Amino-1-propanol.

Deuterated compounds are expected to have similar chemical reactivity and hazards.

Frequently Asked Questions (FAQs)
Q1: What is 3-Amino-1-propanol-d4 and what are its primary applications?

A1: 3-Amino-1-propanol-d4 is a deuterium-labeled version of 3-Amino-1-propanol.[1]

Deuterium labeling involves replacing hydrogen atoms with their heavier isotope, deuterium.

This isotopic labeling makes it a valuable tool in research, particularly as a tracer to understand

reaction mechanisms and as an internal standard for quantitative analysis using techniques like

NMR, GC-MS, or LC-MS.[1]

Q2: What are the main hazards associated with 3-Amino-1-propanol-d4?
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A2: Based on its non-deuterated counterpart, 3-Amino-1-propanol-d4 is expected to be

harmful if swallowed and to cause severe skin burns and eye damage.[2][3] It is also classified

as a corrosive material.[2] In case of fire, it may produce irritating and highly toxic gases, such

as nitrogen oxides and carbon monoxide.[2][4]

Q3: What personal protective equipment (PPE) should I wear when handling this compound?

A3: Always wear appropriate personal protective equipment. This includes chemical safety

goggles or a face shield, protective gloves (chemically resistant), and a lab coat or other

protective clothing to prevent skin exposure.[4][5] Work should be conducted in a well-

ventilated area or under a chemical fume hood.[5] For situations with a risk of inhalation, a

NIOSH-approved respirator is necessary.[4]

Q4: How should I store 3-Amino-1-propanol-d4?

A4: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[4]

[5] It should be kept away from incompatible substances such as oxidizing agents, acids, and

sources of ignition like heat, sparks, or open flames.[2][4]

Q5: How do I properly dispose of 3-Amino-1-propanol-d4 waste?

A5: Chemical waste must be disposed of in accordance with local, regional, and national

hazardous waste regulations.[6] Do not mix with other waste. Empty containers may retain

product residue and should be handled as hazardous waste.[4]

Troubleshooting Guides
Spill Response
Issue: I have spilled a small amount of 3-Amino-1-propanol-d4 in the lab.

Solution:

Evacuate: Evacuate non-essential personnel from the immediate spill area.[5]

Ventilate: Ensure the area is well-ventilated.[4]

Contain: Use an inert absorbent material like dry sand or earth to contain the spill.[5]
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Collect: Carefully scoop the absorbed material into a labeled, sealable chemical waste

container.[5]

Clean: Clean the spill area with water, ensuring the runoff does not enter drains.[5]

Decontaminate: Decontaminate any affected equipment and wash your hands thoroughly.

Dispose: Dispose of the waste container according to institutional and regulatory guidelines.

Accidental Exposure
Issue: I have come into contact with 3-Amino-1-propanol-d4. What should I do?

Solution:

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of water for at least 15 minutes.[2] Seek immediate medical attention.[2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2] Remove contact lenses if present and

easy to do.[2] Seek immediate medical attention.[2]

Inhalation: Move to fresh air immediately.[2] If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration.[7] Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[2] Rinse mouth with water.[2] If the person is conscious,

give them two glasses of water to drink. Seek immediate medical attention.[2]

Quantitative Data
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Property Value Reference

Molecular Formula C₃H₅D₄NO [8]

Molecular Weight 79.13 g/mol [8]

Appearance Colorless Oil [9]

Boiling Point
184-187 °C (for non-

deuterated)
[10]

Melting Point 10-12 °C (for non-deuterated) [10]

Density
0.982 g/mL at 20 °C (for non-

deuterated)
[10]

Flash Point
101 °C (213.8 °F) (for non-

deuterated)
[6]

Experimental Protocols
Standard Handling Protocol

Preparation: Before handling, ensure you have read the Safety Data Sheet for 3-Amino-1-

propanol and are familiar with the hazards. Set up your workspace in a chemical fume hood.

Personal Protective Equipment: Don appropriate PPE, including safety goggles, a lab coat,

and chemically resistant gloves.

Dispensing: Use a calibrated pipette or syringe to dispense the required amount of the liquid.

Avoid generating aerosols.

Reactions: If using in a reaction, add the compound slowly to the reaction vessel. Be aware

of any potential exothermic reactions.

Post-Handling: After use, tightly seal the container and return it to its designated storage

location.

Cleaning: Clean any contaminated glassware and surfaces. Dispose of any contaminated

disposable materials as hazardous waste.
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Hygiene: Wash your hands thoroughly with soap and water after handling the compound.[2]
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Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Caption: Safe disposal pathway for chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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